Cas no 88308-18-3 (Cyclopropanecarboxylic acid, 2-(phenylmethyl)-, methyl ester, trans-)
88308-18-3 structure
Product Name:Cyclopropanecarboxylic acid, 2-(phenylmethyl)-, methyl ester, trans-
CAS No:88308-18-3
MF:C12H14O2
MW:190.238363742828
CID:638077
PubChem ID:71409327
Update Time:2025-04-19
Cyclopropanecarboxylic acid, 2-(phenylmethyl)-, methyl ester, trans- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxylic acid, 2-(phenylmethyl)-, methyl ester, trans-
- methyl (1R,2S)-2-benzylcyclopropane-1-carboxylate
- DTXSID30829084
- 88308-18-3
-
- Inchi: 1S/C12H14O2/c1-14-12(13)11-8-10(11)7-9-5-3-2-4-6-9/h2-6,10-11H,7-8H2,1H3/t10-,11-/m1/s1
- InChI Key: ZPBLLJGHROHQLV-GHMZBOCLSA-N
- SMILES: O(C)C([C@@H]1C[C@H]1CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 190.099379685g/mol
- Monoisotopic Mass: 190.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26.3Ų
Cyclopropanecarboxylic acid, 2-(phenylmethyl)-, methyl ester, trans- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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